BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Safe
Handling of 4-lododibenzofuran

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-lododibenzofuran

Cat. No.: B1662023

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling
precautions for 4-lododibenzofuran. As a Senior Application Scientist, this document
synthesizes critical safety data with practical, field-tested insights to ensure the well-being of
laboratory personnel and the integrity of research outcomes. The protocols described herein
are designed to create a self-validating system of safety, grounded in authoritative sources.

Understanding the Compound: Identification and
Properties

4-lododibenzofuran is a halogenated aromatic compound with a dibenzofuran core. The
presence of the iodine atom and the polycyclic aromatic structure are key determinants of its
reactivity and toxicological profile. A thorough understanding of its physical and chemical
properties is the foundation of safe handling.

Chemical Structure:
Caption: Chemical structure of 4-lododibenzofuran.

Table 1: Physicochemical Properties of 4-lododibenzofuran
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Property Value Source
CAS Number 65344-26-5 [1]
Molecular Formula C12H710 [1]
Molecular Weight 294.09 g/mol [1]
Appearance White to light yellow powder or 2]
crystals
Melting Point 73 °C (lit.) [1]
Boiling Point 366.6 £ 15.0 °C (Predicted) [1]
Density 1.809 + 0.06 g/cm3 (Predicted) [3]

Room temperature, keep in a
Storage Temperature dark place, sealed in dry [1]

conditions

Hazard Identification and GHS Classification

While a specific, official GHS classification for 4-lododibenzofuran is not readily available in
public databases, we can infer its potential hazards from the available data for the isomeric 2-
lododibenzofuran and related structures. The primary anticipated hazards are related to its
effects on aquatic life.

Inferred GHS Classification:

Based on the Safety Data Sheet for the closely related isomer, 2-lododibenzofuran, the
following classification is anticipated:

e Hazard Class: Long-term (chronic) aquatic hazard
o Category: 4
e Hazard Statement: H413 - May cause long lasting harmful effects to aquatic life.

It is crucial to handle this compound as potentially hazardous to the aquatic environment.
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Anticipated, Unclassified Hazards: Based on the general properties of halogenated aromatic
compounds and dibenzofuran derivatives, users should be aware of the following potential,
though not officially classified, hazards:

o Skin and Eye Irritation: Similar compounds can cause skin and eye irritation upon contact.[4]
e Respiratory Tract Irritation: Inhalation of dusts may cause respiratory irritation.[4]

» Toxicity: While specific data is limited, organic iodo-compounds and dibenzofuran derivatives
can exhibit toxicity.[5][6]

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, combining engineering controls,

administrative controls, and appropriate personal protective equipment.

Engineering Controls

e Fume Hood: All weighing and handling of 4-lododibenzofuran powder should be conducted
in a properly functioning chemical fume hood to minimize inhalation exposure.[7]

o Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of any
potential vapors or dusts.[8]

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing direct contact with the chemical. The following are
mandatory when handling 4-lododibenzofuran:

o Eye and Face Protection: Chemical safety goggles are required at all times. A face shield
should be worn when there is a risk of splashing.[7][9]

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Inspect gloves
for any signs of degradation or perforation before use.[9]
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o Lab Coat: A full-sleeved lab coat should be worn and kept fastened.[7]

» Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
and particulates should be used.[9][10]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Iodofuran_2_amine.pdf
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exp!oratgry

Check Availability & Pricing

Personal Protective Equipment Protocol
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Caption: Recommended PPE donning and doffing workflow.
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Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to prevent accidental
exposure and maintain the chemical's integrity.

Handling

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[11]

o Grounding: For larger quantities, use appropriate grounding and bonding procedures to
prevent static discharge.[12]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[12]

e Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling.

Storage

o Container: Keep the container tightly closed and properly labeled.

o Conditions: Store in a cool, dry, and well-ventilated area, away from direct sunlight and
sources of ignition.[1] The compound should be kept in a dark place and sealed under dry
conditions.[1]

Emergency Procedures

In the event of an emergency, a rapid and informed response is critical.

First-Aid Measures

 Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, administer
oxygen. Seek medical attention if symptoms persist.[13]

» Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, water spray, or
alcohol-resistant foam.

» Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides
and hydrogen iodide may be formed.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[12]

Accidental Release Measures

o Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment
as outlined in Section 3. Avoid breathing dust and prevent contact with skin and eyes.[11]

o Environmental Precautions: Prevent the material from entering drains or waterways.

o Containment and Cleanup: Carefully sweep up the spilled solid, avoiding dust generation,
and place it in a sealed, labeled container for disposal.
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Emergency Response Flowchart
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Caption: General emergency response workflow for spills and exposures.

Toxicological and Ecological Information

Toxicological Information
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Specific toxicological data for 4-lododibenzofuran is limited. However, related compounds,

such as polychlorinated dibenzofurans, are known to be toxic.[6] Studies on other benzofuran
derivatives have shown a range of toxicities, and it is prudent to handle 4-lododibenzofuran
with care, assuming it may be harmful if swallowed, inhaled, or absorbed through the skin.[5]

Ecological Information

As inferred from the GHS classification of its isomer, 4-lododibenzofuran may cause long-
lasting harmful effects to aquatic life. Therefore, it is imperative to prevent its release into the
environment.

Disposal Considerations

All waste materials, including contaminated PPE and spill cleanup materials, should be
collected in a sealed, labeled container and disposed of as hazardous waste in accordance
with local, state, and federal regulations. Do not dispose of down the drain or in general waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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